2-[(2-{2-[(1,3-benzodioxol-5-ylmethyl)amino]-2-oxoethyl}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]-N-(4-isopropylphenyl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[3-oxo-5-[2-oxo-2-(4-propan-2-ylanilino)ethyl]sulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C31H29N5O5S/c1-18(2)20-8-10-21(11-9-20)33-28(38)16-42-31-35-23-6-4-3-5-22(23)29-34-24(30(39)36(29)31)14-27(37)32-15-19-7-12-25-26(13-19)41-17-40-25/h3-13,18,24H,14-17H2,1-2H3,(H,32,37)(H,33,38)
• InChI Key: GNSNAQZETDQLDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC6=C(C=C5)OCO6
• Molecular Formula: C31H29N5O5S
• Molecular Weight: 583.7 g/mol

Description

2-[(2-{2-[(1,3-benzodioxol-5-ylmethyl)amino]-2-oxoethyl}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C31H29N5O5S and its molecular weight is 583.66. The purity is usually 95%.
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Scientific Research Applications

Green Synthesis and Anticancer Effects

Quinazolinone derivatives have been explored for their anticancer properties through green synthesis methods. For instance, a study highlighted the synthesis of 3-methyl-2-(((1-methyl-1H-benzo[d]imidazol-2-yl)thio)methyl)quinazolin-4(3H)-one and its potential as a chemotherapeutic agent. The compound showed promising results in molecular docking studies and was compared with doxorubicin, suggesting its potential in cancer treatment (Laxminarayana et al., 2021).

Synthesis of Key Intermediates for Anticancer Drugs

Another study focused on the synthesis of 2,6-dimethyl-3,4-dihydro-4-oxo-quinazoline, a key intermediate for the anticancer drug Raltitrexed and its derivatives. This research underscores the importance of quinazolinone derivatives in the development of therapeutic agents (Zhang De-hua, 2009).

Anticonvulsant Activity

Quinazolinone derivatives have also been synthesized and tested for their anticonvulsant activity. A series of 2-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)-acetamides demonstrated weak to moderate effects in a pentylenetetrazole-induced seizure model in mice, contributing to the understanding of structure-activity relationships in anticonvulsant research (Bunyatyan et al., 2020).

Antimicrobial and Antioxidant Potential

The exploration of antimicrobial and antioxidant potential in newly synthesized quinazolinone derivatives highlights their broad spectrum of biological activities. Some compounds have shown significant inhibitory action against various bacterial strains and profound antioxidant potential, indicating their utility in developing new antimicrobial and antioxidant agents (Kumar et al., 2011).